4-(4-Methylpiperazin-1-yl)pyridin-2-amine

Specification

• CAS No.: 959986-12-0
• Molecular Formula: C10H16N4
• Molecular Weight: 192.26 g/mol
• IUPAC Name: 4-(4-methylpiperazin-1-yl)pyridin-2-amine
• Standard InChI: InChI=1S/C10H16N4/c1-13-4-6-14(7-5-13)9-2-3-12-10(11)8-9/h2-3,8H,4-7H2,1H3,(H2,11,12)
• Standard InChI Key: LLYCLVPZTUNJRJ-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2=CC(=NC=C2)N
• Canonical SMILES: CN1CCN(CC1)C2=CC(=NC=C2)N

Introduction

4-(4-Methylpiperazin-1-yl)pyridin-2-amine is a chemical compound with the CAS number 959986-12-0. It is a heterocyclic amine, specifically a pyridine derivative, which incorporates a piperazine ring. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and potential biological activity.

Hazards and Safety

The compound is classified with several hazard statements:

• H302: Harmful if swallowed.

• H312: Harmful in contact with skin.

• H315: Causes skin irritation.

• H318: Causes serious eye damage.

• H332: Harmful if inhaled.

• H335: May cause respiratory irritation.

Synthesis and Availability

4-(4-Methylpiperazin-1-yl)pyridin-2-amine is commercially available from several suppliers, often with a purity of 97%. The synthesis of this compound typically involves the reaction of a pyridine derivative with a piperazine moiety, although specific synthesis routes may vary depending on the desired yield and purity.

Applications and Research

While specific applications of 4-(4-Methylpiperazin-1-yl)pyridin-2-amine are not widely documented, compounds with similar structures are often explored in pharmaceutical research for their potential biological activities, such as receptor binding or enzyme inhibition. The presence of both pyridine and piperazine rings provides a versatile scaffold for drug design.

Related Compounds

Several compounds are structurally similar to 4-(4-Methylpiperazin-1-yl)pyridin-2-amine, including:

• 4-(Piperazin-1-yl)pyridin-2-amine (Similarity: 1.00)

• 5-(4-Methylpiperazin-1-yl)pyridin-2-amine (Similarity: 0.88)

• 5-(4-Ethylpiperazin-1-yl)pyridin-2-amine (Similarity: 0.88).

Chemical Identifiers

Identifier	Value
CAS Number	959986-12-0
Molecular Formula	C10H16N4
Molecular Weight	192.26 g/mol
InChI Key	LLYCLVPZTUNJRJ-UHFFFAOYSA-N

Hazard Statements

Hazard Statement	Description
H302	Harmful if swallowed
H312	Harmful in contact with skin
H315	Causes skin irritation
H318	Causes serious eye damage
H332	Harmful if inhaled
H335	May cause respiratory irritation

Precautionary Statements

Precautionary Statement	Description
P280	Wear protective gloves/eye protection/face protection.
P305+P351+P338	If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P310	Immediately call a POISON CENTER or doctor/physician.